Cas no 78456-49-2 (Cyclohexanone, 2-acetyl-6-methyl-)

• Product Name: Cyclohexanone, 2-acetyl-6-methyl-
• CAS No: 78456-49-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1793653
• PubChem ID: 12729388
• Update Time: 2025-04-21

Cyclohexanone, 2-acetyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-6-methyl-
• 2-acetyl-6-methylcyclohexan-1-one
• 2-Acetyl-6-methylcyclohexanone
• DTXSID30508261
• DB-202768
• 78456-49-2

• Inchi： 1S/C9H14O2/c1-6-4-3-5-8(7(2)10)9(6)11/h6,8H,3-5H2,1-2H3
• InChI Key： GNUXTGALPUQHQB-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)CCCC1C

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds